Cas no 1781442-89-4 (4-(2-Bromo-1-fluoroethyl)oxane)

• Product Name: 4-(2-Bromo-1-fluoroethyl)oxane
• CAS No: 1781442-89-4
• MF: C₇H₁₂BrFO
• MW: 211.071985244751
• CID: 5461215
• Update Time: 2025-06-08

4-(2-Bromo-1-fluoroethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-1-fluoroethyl)oxane
• 4-(2-Bromo-1-fluoroethyl)tetrahydro-2H-pyran
• starbld0028464
• 2H-Pyran, 4-(2-bromo-1-fluoroethyl)tetrahydro-
• 4-(2-Bromo-1-fluoroethyl)oxane

• Inchi： 1S/C7H12BrFO/c8-5-7(9)6-1-3-10-4-2-6/h6-7H,1-5H2
• InChI Key： WRLZHOBSOMYXBG-UHFFFAOYSA-N
• SMILES： BrCC(C1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.6
• XLogP3: 2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(2-Bromo-1-fluoroethyl)oxane

Comprehensive Overview of 4-(2-Bromo-1-fluoroethyl)oxane (CAS No. 1781442-89-4)

4-(2-Bromo-1-fluoroethyl)oxane, with the CAS number 1781442-89-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are widely utilized in the synthesis of bioactive molecules. The presence of both bromo and fluoro substituents in its structure makes it a versatile intermediate for cross-coupling reactions and fluorination processes, which are critical in modern drug discovery.

In recent years, the demand for fluorinated compounds like 4-(2-Bromo-1-fluoroethyl)oxane has surged due to their unique physicochemical properties. Fluorination is a key strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers are particularly interested in how this compound can be leveraged to develop next-generation therapeutics, especially in oncology and central nervous system (CNS) disorders. Its oxane (tetrahydropyran) ring further contributes to its stability and solubility, making it an attractive building block for drug design.

The synthesis of 4-(2-Bromo-1-fluoroethyl)oxane involves multi-step organic reactions, including halogenation and cyclization. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to optimize its production. These methods align with the growing trend of green chemistry, which emphasizes reducing waste and improving efficiency. As sustainability becomes a priority in chemical manufacturing, the development of eco-friendly synthetic routes for this compound is a hot topic among chemists.

From an industrial perspective, 4-(2-Bromo-1-fluoroethyl)oxane is also relevant in material science. Its halogenated structure allows for modifications in polymer chemistry, enabling the creation of high-performance materials with tailored properties. For instance, it can be used to synthesize flame-retardant additives or specialty coatings. This versatility has led to increased patent filings and R&D investments, reflecting its potential across multiple sectors.

For researchers and manufacturers, understanding the storage and handling of 4-(2-Bromo-1-fluoroethyl)oxane is crucial. While it is not classified as hazardous under standard regulations, proper precautions should be taken to ensure stability. Common queries in search engines include "synthesis methods for 4-(2-Bromo-1-fluoroethyl)oxane" and "applications of fluorinated oxane derivatives," highlighting the compound's technical relevance. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to characterize its purity and structure.

In conclusion, 4-(2-Bromo-1-fluoroethyl)oxane (CAS No. 1781442-89-4) represents a promising compound at the intersection of pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable asset for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemistry and drug development.